Cas no 1267784-27-9 ({1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 1267784-27-9
• MF: C₁₂H₁₅ClN₄
• MW: 250.727300882339
• CID: 6517843
• PubChem ID: 82203431
• Update Time: 2025-07-31

{1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine
• {1-[(2-chlorophenyl)methyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine
• 1267784-27-9
• EN300-1610378

• Inchi： 1S/C12H15ClN4/c1-2-12-11(7-14)15-16-17(12)8-9-5-3-4-6-10(9)13/h3-6H,2,7-8,14H2,1H3
• InChI Key： PIZZYHHMIVBMGL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(=C(CN)N=N1)CC

Computed Properties

• Exact Mass: 250.0985242g/mol
• Monoisotopic Mass: 250.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on {1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine

Comprehensive Overview of {1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1267784-27-9)

The compound {1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1267784-27-9) is a specialized 1,2,3-triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorophenyl group and an ethyl substituent, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in medicinal chemistry. The {1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine stands out due to its balanced lipophilicity and molecular weight, which are critical for optimizing drug-like properties. This aligns with current trends in small-molecule drug development, where researchers prioritize compounds with improved bioavailability and target selectivity.

The synthesis of CAS No. 1267784-27-9 typically involves click chemistry methodologies, a hot topic in modern organic synthesis. This approach is favored for its high yield, mild reaction conditions, and compatibility with diverse functional groups. The compound's methanamine moiety further enhances its utility, allowing for straightforward derivatization to create libraries of analogs for structure-activity relationship (SAR) studies.

From an industrial perspective, {1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine has garnered attention in the agrochemical sector. Its structural features suggest potential as a scaffold for developing new crop protection agents, particularly in addressing resistance issues in pest management. This application resonates with global concerns about sustainable agriculture and the need for innovative solutions to enhance food security.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical factor for researchers investigating its pharmacokinetic properties or toxicological profile. The growing emphasis on data reproducibility in scientific studies further underscores the importance of rigorous compound characterization.

In the context of intellectual property, CAS No. 1267784-27-9 appears in several patent applications related to heterocyclic chemistry innovations. This reflects the compound's commercial potential and the competitive landscape in pharmaceutical research. Companies exploring this space often investigate its potential in central nervous system (CNS) disorders or metabolic diseases, areas with significant unmet medical needs.

Environmental considerations regarding {1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine are becoming increasingly important. Researchers are evaluating its biodegradation pathways and ecotoxicological impact, aligning with the pharmaceutical industry's shift toward green chemistry principles. These studies contribute to the broader discussion about sustainable chemical development and responsible innovation.

The compound's stability profile makes it suitable for various formulation development approaches. Its potential as a prodrug candidate is particularly interesting, as the methanamine group can be strategically modified to enhance drug delivery characteristics. This aspect is crucial for addressing challenges in oral bioavailability and tissue penetration.

As the scientific community continues to explore 1,2,3-triazole derivatives, {1-(2-chlorophenyl)methyl-5-ethyl-1H-1,2,3-triazol-4-yl}methanamine remains a compound of significant interest. Its combination of structural features positions it as a versatile building block for medicinal chemistry programs targeting various disease areas. Future research directions may focus on optimizing its selectivity profiles and exploring novel biological targets.

In conclusion, CAS No. 1267784-27-9 represents an important example of contemporary heterocyclic chemistry with broad potential applications. Its development reflects the ongoing evolution of small-molecule therapeutics and the increasing sophistication of structure-based drug design. As research progresses, this compound may contribute to advancements in multiple therapeutic areas while addressing key challenges in modern chemical synthesis and molecular optimization.